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Cat. No.: B14101375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Abscisic aldehyde, a pivotal intermediate in the biosynthesis of the phytohormone abscisic acid

(ABA), plays a crucial role in regulating various aspects of plant growth, development, and

stress responses. The stereochemistry of this molecule is of paramount importance as it

dictates its biological activity and interaction with downstream enzymatic and signaling

components. This technical guide provides a comprehensive overview of the stereochemistry

of naturally occurring abscisic aldehyde, including its absolute configuration, biosynthetic

pathway, and methods for its stereochemical analysis.

Core Concepts: Stereochemistry of Abscisic
Aldehyde
Naturally occurring abscisic aldehyde is the (+)-enantiomer, possessing a specific three-

dimensional arrangement of its atoms. The key stereochemical features are:

Absolute Configuration at C-1': The chiral center at the 1'-position of the cyclohexene ring

has an (S) configuration. This is a critical determinant of its biological recognition and

subsequent conversion to the active form of abscisic acid.

Side Chain Geometry: The polyene side chain attached to the ring typically exists in a

(2Z,4E)-configuration, commonly referred to as the 2-cis, 4-trans isomer.
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The IUPAC name for the naturally occurring enantiomer is (2Z,4E)-5-[(1S)-1-Hydroxy-2,6,6-

trimethyl-4-oxocyclohex-2-en-1-yl]-3-methylpenta-2,4-dienal[1].

Quantitative Data
Precise quantitative data on the stereochemical properties of abscisic aldehyde are essential

for research and drug development. While specific optical rotation values for abscisic aldehyde

are not readily available in the literature, the enantiomeric purity of its downstream product, (+)-

abscisic acid, is indicative of the high stereoselectivity of the biosynthetic pathway.

Property Value/Description References

Enantiomeric Form (+)-enantiomer General literature

Absolute Configuration (C-1') (S) [1]

Side Chain Configuration (2Z,4E) General literature

Enantiomeric Excess in Plants

Data not available for abscisic

aldehyde directly, but assumed

to be high based on the

enantiopurity of (+)-ABA.

Biosynthesis and Stereochemical Control
The stereochemistry of abscisic aldehyde is established during its biosynthesis from carotenoid

precursors. The pathway involves several key enzymatic steps that ensure the production of

the specific (+)-(S)-enantiomer.

Biosynthetic Pathway of (+)-Abscisic Aldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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